2-(2-fluorophenyl)-N-[2-(methylthio)phenyl]acetamide

• IUPAC Name: 2-(2-fluorophenyl)-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C15H14FNOS/c1-19-14-9-5-4-8-13(14)17-15(18)10-11-6-2-3-7-12(11)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: WAQADDZWTQWKGT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CC2=CC=CC=C2F
• Molecular Formula: C15H14FNOS
• Molecular Weight: 275.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various starting materials and methods, including the use of 3-fluoro-4-cyanophenol as primary compounds for the synthesis of novel acetamides with substituted phenyl groups (Yang Man-li, 2008). These methodologies provide a foundation for synthesizing the specific compound of interest by manipulating the functional groups and reacting conditions accordingly.

Molecular Structure Analysis

The molecular structure of similar acetamides has been characterized by techniques like NMR, IR spectroscopy, and X-ray diffraction analysis, revealing the conformational preferences and structural details of these molecules (E. Ishmaeva et al., 2015). These studies help in understanding the molecular geometry, electron distribution, and potential reactive sites of "2-(2-fluorophenyl)-N-[2-(methylthio)phenyl]acetamide".

Chemical Reactions and Properties

The reactivity of similar compounds under various conditions has been explored, including their behavior in the presence of different reagents and the influence of substituents on their chemical properties. The synthesis and characterization of derivatives provide insight into the functional group transformations and reaction mechanisms (Ming-Rong Zhang et al., 2005).

Physical Properties Analysis

Physical properties such as solubility, melting point, and boiling point are crucial for understanding the practical applications and handling of chemical compounds. Studies on similar molecules have detailed these aspects, aiding in the prediction and optimization of the compound's physical behavior under various conditions (Z. Ping, 2007).

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be interesting to investigate whether this compound has any biological activity and could be used as a pharmaceutical.